2-amino-4-(2,5-diethoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(2,5-diethoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C20H20N2O4/c1-3-24-13-6-8-17(25-4-2)15(10-13)19-14-7-5-12(23)9-18(14)26-20(22)16(19)11-21/h5-10,19,23H,3-4,22H2,1-2H3
• InChI Key: SINXWFGRJRDMIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)OCC)C2C3=C(C=C(C=C3)O)OC(=C2C#N)N
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

2-amino-4-(2,5-diethoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile is a chemical compound that has been studied for its potential use in scientific research. It is a member of the chromene family of compounds, which have been found to have a range of biological activities. In

Mechanism of Action

The mechanism of action of 2-amino-4-(2,5-diethoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer development.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to reduce oxidative stress, inhibit the production of inflammatory cytokines, and induce apoptosis in cancer cells. These effects suggest that it may have potential therapeutic applications in the treatment of cancer and other inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-4-(2,5-diethoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile in lab experiments is that it has been shown to have low toxicity in animal models. This makes it a safer alternative to other compounds that may have harmful side effects. However, one limitation is that its mechanism of action is not fully understood, which may make it more difficult to design experiments to test its efficacy.

Future Directions

There are several potential future directions for research on 2-amino-4-(2,5-diethoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile. One area of interest is its potential use in combination with other compounds to enhance its therapeutic effects. Another area of interest is the development of new synthetic methods to improve its yield and purity. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in the treatment of cancer and other inflammatory diseases.

Synthesis Methods

The synthesis of 2-amino-4-(2,5-diethoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile has been described in several research papers. One method involves the reaction of 2,5-diethoxybenzaldehyde with malononitrile in the presence of ammonium acetate and acetic acid to form 2-amino-4-(2,5-diethoxyphenyl)-3-cyano-4H-chromene-7-ol. This compound is then treated with phosphorus oxychloride and triethylamine to yield the final product.

Scientific Research Applications

2-amino-4-(2,5-diethoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile has been studied for its potential use in a range of scientific research applications. It has been found to have antioxidant, anti-inflammatory, and anticancer properties, making it a promising candidate for further study.